Cas no 75646-23-0 (Acetic acid, 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis-, dimethyl ester)

Acetic acid, 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis-, dimethyl ester structure
75646-23-0 structure
Product Name:Acetic acid, 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis-, dimethyl ester
CAS No:75646-23-0
MF:C8H10N2O4S3
MW:294.370997905731
CID:1778062
PubChem ID:1610958
Update Time:2025-04-21

Acetic acid, 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]bis-, dimethyl ester
    • methyl 2-[[5-(2-methoxy-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
    • STK064535
    • HMS1604K09
    • AKOS000419871
    • dimethyl 2,2'-(1,3,4-thiadiazole-2,5-diyldisulfanediyl)diacetate
    • dimethyl 2,2'-[1,3,4-thiadiazole-2,5-diylbis(thio)]diacetate
    • DTXSID40364592
    • 75646-23-0
    • Inchi: 1S/C8H10N2O4S3/c1-13-5(11)3-15-7-9-10-8(17-7)16-4-6(12)14-2/h3-4H2,1-2H3
    • InChI Key: PKQXMGXCCQGHHB-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(S1)SCC(=O)OC)CC(=O)OC

Computed Properties

  • Exact Mass: 293.98027033g/mol
  • Monoisotopic Mass: 293.98027033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 157Ų
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